Cas no 2034557-35-0 (3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide)

• Product Name: 3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide
• CAS No: 2034557-35-0
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 6570217
• PubChem ID: 121016983
• Update Time: 2025-11-03

3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide Chemical and Physical Properties

Names and Identifiers

• 3-(dimethylamino)-N-{1-[(oxan-2-yl)methyl]-1H-pyrazol-4-yl}benzamide
• 3-(dimethylamino)-N-[1-(oxan-2-ylmethyl)pyrazol-4-yl]benzamide
• 2034557-35-0
• 3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide
• F6448-0251
• AKOS026688361

• Inchi： 1S/C18H24N4O2/c1-21(2)16-7-5-6-14(10-16)18(23)20-15-11-19-22(12-15)13-17-8-3-4-9-24-17/h5-7,10-12,17H,3-4,8-9,13H2,1-2H3,(H,20,23)
• InChI Key： VITDUEKLAYUBFQ-UHFFFAOYSA-N
• SMILES： O1CCCCC1CN1C=C(C=N1)NC(C1=CC=CC(=C1)N(C)C)=O

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 418
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide

Professional Introduction to Compound with CAS No. 2034557-35-0 and Product Name: 3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide

Compound with the CAS number 2034557-35-0 and the product name 3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered considerable attention due to its potential applications in drug discovery and development. The molecular framework of this compound incorporates several key functional groups, including a dimethylamino moiety, a tetrahydro-2H-pyran-2-yl substituent, and a pyrazol-4-yl benzamide core, which collectively contribute to its unique chemical properties and biological activities.

The dimethylamino group is a well-known pharmacophore that enhances the lipophilicity and solubility of molecules, making it an attractive feature for drug candidates. This group is often found in active pharmaceutical ingredients (APIs) due to its ability to modulate receptor binding and improve pharmacokinetic profiles. In the context of 3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yl)benzamide, the presence of this group suggests that the compound may exhibit enhanced bioavailability and improved cell membrane permeability, which are critical factors for successful drug development.

The tetrahydro-2H-pyran-2-yl moiety is another notable feature of this compound. This cyclic amine structure is known for its ability to stabilize molecular conformations and influence electronic properties. The incorporation of this group into the molecular scaffold can lead to unique interactions with biological targets, potentially enhancing binding affinity and selectivity. Recent studies have shown that tetrahydropyranyl derivatives exhibit a wide range of biological activities, including anti-inflammatory, analgesic, and neuroprotective effects. The presence of this moiety in 3-(dimethylamino)-N-(1-((tetrahydro-2H-pyran-2-yl)methyl)-1H-pyrazol-4-yll benzamide) suggests that it may possess similar therapeutic potential.

The core structure of the compound, which includes a pyrazol-4-yll benzamide moiety, is also of significant interest. Pyrazole derivatives are well-documented for their diverse pharmacological properties and have been extensively studied in the development of drugs targeting various diseases. The benzamide group further enhances the compound's potential by contributing to hydrogen bonding interactions and improving metabolic stability. These features make 3-(dimethylamino)-N-(1-((tetrahydro - 2H-pyran - 2 - yl)methyl)-1H - pyrazol - 4 - yl)benzamide a promising candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of compounds with high accuracy before conducting costly experimental trials. The molecular structure of 3-(dimethylamino)-N-(1 - ((tetrahydro - 2H - pyran - 2 - yl)methyl) - 1H - pyrazol - 4 - yl)benzamide has been subjected to rigorous computational analysis to identify potential binding sites and interaction patterns with biological targets. These studies have revealed that the compound may exhibit inhibitory activity against several enzymes and receptors involved in inflammation, pain signaling, and neurodegenerative diseases.

In vitro studies have demonstrated that derivatives of pyrazole benzamides can modulate inflammatory pathways by inhibiting key enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). The presence of the dimethylamino group in 3-(dimethylamino)-N-(1 - ((tetrahydro - 2H - pyran - 2 - yl)methyl) - 1H - pyrazol - 4 - yl)benzamide further enhances its potential as an anti-inflammatory agent by improving binding affinity to target proteins. Additionally, the tetrahydropyranyl substituent may contribute to enhanced metabolic stability, reducing the likelihood of rapid degradation in vivo.

Another area of interest is the potential application of this compound in treating neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease. Pyrazole derivatives have been shown to cross the blood-brain barrier efficiently, making them suitable candidates for central nervous system (CNS) drug development. The structural features of 3-(dimethylamino)-N-(1 - ((tetrahydro - 2H - pyran - 2 - yl)methyl) - 1H-pyrazol 4 yl)benzamide, including the benzamide moiety and the tetrahydropyranyl group, suggest that it may interact with neurotransmitter receptors and modulate neuronal signaling pathways.

Furthermore, recent research has highlighted the role of pyrazole benzamides in modulating pain perception by interacting with transient receptor potential (TRP) channels. These channels are involved in transmitting pain signals from sensory neurons to the brain. By selectively blocking TRP channels, compounds like 3-(dimethylamino)-N-(1 ((tetrahydro 2 H pyran 2 yl)methyl) 1 H pyrazol 4 yl )benzamide could provide effective relief from chronic pain conditions without causing significant side effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex molecular framework efficiently. The use of chiral auxiliaries or catalysts ensures high enantiomeric purity, which is crucial for pharmaceutical applications where stereochemistry significantly influences biological activity.

In conclusion,3-(dimethylamino)-N-(1 ((tetrahydro 2 H pyran 2 yl)methyl) 1 H pyrazol 4 yl )benzamide represents a promising candidate for further exploration in drug discovery due to its unique structural features and potential biological activities. The presence of key pharmacophores such as the dimethyla mino, tetrahydropyranyl, and pyrazol yll benzamide moieties suggests that this compound may exhibit multiple therapeutic benefits across various disease areas. Continued research into its pharmacological properties will likely uncover new opportunities for developing innovative treatments for human health.